4-[4-[bis(oxiran-2-ylmethyl)amino]phenoxy]-N,N-bis(oxiran-2-ylmethyl)aniline

Specification

• CAS No.: 105359-67-9
• Molecular Formula: C24H28N2O5
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 4-[4-[bis(oxiran-2-ylmethyl)amino]phenoxy]-N,N-bis(oxiran-2-ylmethyl)aniline
• Standard InChI: InChI=1S/C24H28N2O5/c1-5-19(6-2-17(1)25(9-21-13-27-21)10-22-14-28-22)31-20-7-3-18(4-8-20)26(11-23-15-29-23)12-24-16-30-24/h1-8,21-24H,9-16H2
• Standard InChI Key: RBJHPSNJBPQGKG-UHFFFAOYSA-N
• SMILES: C1C(O1)CN(CC2CO2)C3=CC=C(C=C3)OC4=CC=C(C=C4)N(CC5CO5)CC6CO6
• Canonical SMILES: C1C(O1)CN(CC2CO2)C3=CC=C(C=C3)OC4=CC=C(C=C4)N(CC5CO5)CC6CO6

Introduction

Chemical Identity and Structural Characteristics

4-[4-[bis(oxiran-2-ylmethyl)amino]phenoxy]-N,N-bis(oxiran-2-ylmethyl)aniline is a complex organic compound classified under epoxy compounds. It possesses several key identifying characteristics that define its chemical behavior and potential applications.

Basic Chemical Information

The compound is uniquely identified through several standard chemical identifiers, as summarized in the table below:

Parameter	Value
CAS Number	105359-67-9
Molecular Formula	C24H28N2O5
Molecular Weight	424.5 g/mol
IUPAC Name	4-[4-[bis(oxiran-2-ylmethyl)amino]phenoxy]-N,N-bis(oxiran-2-ylmethyl)aniline

Structural Features

The molecular structure of 4-[4-[bis(oxiran-2-ylmethyl)amino]phenoxy]-N,N-bis(oxiran-2-ylmethyl)aniline contains several notable features that contribute to its chemical behavior. The compound contains multiple oxirane (epoxy) groups, which are three-membered rings consisting of two carbon atoms and one oxygen atom. These epoxy groups are highly reactive due to their strained ring structure, making them excellent sites for chemical reactions. The compound also features aniline derivatives, which contribute to its potential applications in organic synthesis and dye chemistry.

The standard InChI notation for this compound is: InChI=1S/C24H28N2O5/c1-5-19(6-2-17(1)25(9-21-13-27-21)10-22-14-28-22)31-20-7-3-1, which precisely encodes its structural arrangement and connectivity.

Physical and Chemical Properties

The physical and chemical properties of 4-[4-[bis(oxiran-2-ylmethyl)amino]phenoxy]-N,N-bis(oxiran-2-ylmethyl)aniline determine its behavior in various environments and its potential applications in different fields.

Stability and Reactivity

The compound exhibits notable reactivity patterns primarily due to its epoxy functional groups. These groups are highly reactive toward nucleophiles, allowing the compound to participate in various chemical transformations including polymerization and cross-linking reactions. The stability of the compound can vary significantly based on environmental conditions, particularly temperature and pH, which can affect the reactivity of its epoxy groups.

The epoxy groups' strain energy makes them susceptible to ring-opening reactions, which forms the basis for many of the compound's applications in polymer chemistry. At elevated temperatures or in the presence of catalysts, these groups can react with various functional groups such as amines, carboxylic acids, and alcohols, leading to the formation of new chemical bonds.

Applications in Materials Science and Industry

The unique structural features and reactivity patterns of 4-[4-[bis(oxiran-2-ylmethyl)amino]phenoxy]-N,N-bis(oxiran-2-ylmethyl)aniline make it valuable for various industrial applications, particularly in materials science and polymer chemistry.

Polymer Chemistry Applications

The compound's multiple epoxy groups make it an excellent candidate for use as a cross-linking agent in polymer formulations. The ability to form multiple covalent bonds through its epoxy groups allows it to create three-dimensional networks within polymer matrices, enhancing mechanical properties such as tensile strength, impact resistance, and thermal stability.

Organic Synthesis Applications

The presence of aniline derivatives in the compound's structure suggests potential applications in dye synthesis and as intermediates in organic chemistry. The aromatic amine portions of the molecule can participate in various reactions characteristic of anilines, including coupling reactions, reductions, and substitutions.

Synthesis Methods and Preparation

The synthesis of 4-[4-[bis(oxiran-2-ylmethyl)amino]phenoxy]-N,N-bis(oxiran-2-ylmethyl)aniline typically involves several steps that require careful control of reaction conditions to achieve high yields and purity.

Analytical Characterization

Proper identification and characterization of 4-[4-[bis(oxiran-2-ylmethyl)amino]phenoxy]-N,N-bis(oxiran-2-ylmethyl)aniline are essential for quality control and research purposes. Several analytical techniques are commonly employed to verify its structure and purity.

Spectroscopic Methods

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS) are typically used to confirm the structure of the compound. The epoxy groups generally show characteristic signals in both 1H and 13C NMR spectra, while the aromatic rings from the aniline components produce distinctive patterns in the aromatic region.

Comparison with Related Compounds

Understanding how 4-[4-[bis(oxiran-2-ylmethyl)amino]phenoxy]-N,N-bis(oxiran-2-ylmethyl)aniline compares to structurally similar compounds can provide valuable insights into its unique properties and potential applications.

Structural Analogues

A similar compound, 2-methyl-4-(oxiran-2-ylmethoxy)-N,N-bis(oxiran-2-ylmethyl)aniline (CAS: 110656-67-2), shares several structural features with our target compound, including multiple epoxy groups and aniline derivatives. This similar compound has a molecular formula of C16H21NO4 and a molecular weight of approximately 291.34 g/mol. The presence of similar functional groups suggests that these compounds might share some reactivity patterns and potential applications, though their different structures would lead to distinct chemical behaviors.

Recent Research Developments

Recent scientific investigations have focused on expanding the applications and understanding of epoxy compounds similar to 4-[4-[bis(oxiran-2-ylmethyl)amino]phenoxy]-N,N-bis(oxiran-2-ylmethyl)aniline, particularly in materials science and organic synthesis.

Emerging Research Areas

Recent studies have explored the synthesis and applications of epoxy compounds similar to 4-[4-[bis(oxiran-2-ylmethyl)amino]phenoxy]-N,N-bis(oxiran-2-ylmethyl)aniline, investigating their potential in various fields including materials science and polymer chemistry. These studies are contributing to a deeper understanding of how structural variations affect the properties and applications of such compounds.

The presence of multiple epoxy groups in these compounds makes them particularly interesting for developing high-performance composite materials and specialized coatings. Research continues to explore optimal curing conditions, compatibility with various polymer systems, and enhancements to thermal and mechanical properties that can be achieved through careful formulation.